Cas no 544431-10-9 (Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-)

• Product Name: Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
• CAS No: 544431-10-9
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 1588964
• PubChem ID: 4169465
• Update Time: 2025-10-31

Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
• 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• 544431-10-9
• 2-cyano-N-(5-ethyl-[1,3,4]-thiadiazol-2-yl)acetamide
• A918090
• STL163648
• SCHEMBL6374673
• AKOS000296879

• MDL： MFCD03378295
• Inchi： 1S/C7H8N4OS/c1-2-6-10-11-7(13-6)9-5(12)3-4-8/h2-3H2,1H3,(H,9,11,12)
• InChI Key： XKRLYLOHOMFFKJ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC(CC#N)=O

Computed Properties

• Exact Mass: 196.04204
• Monoisotopic Mass: 196.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 78.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-

Comprehensive Overview of Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- (CAS No. 544431-10-9)

Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- (CAS No. 544431-10-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole and cyanoacetamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 5-ethyl-1,3,4-thiadiazol-2-yl group with a 2-cyanoacetamide functional group, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- has surged due to their role in developing antimicrobial agents and pesticides. Researchers are particularly interested in its potential to inhibit enzyme activity or disrupt microbial growth, aligning with the global focus on combating antibiotic resistance and sustainable agriculture. The compound's CAS No. 544431-10-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- involves multi-step reactions, often starting from 5-ethyl-1,3,4-thiadiazol-2-amine and cyanoacetyl chloride. Its purity and stability are critical for industrial applications, prompting advancements in analytical techniques like HPLC and NMR spectroscopy. These methods ensure compliance with stringent quality standards, a topic highly prioritized by pharmaceutical and agrochemical manufacturers.

From an environmental perspective, the biodegradability and ecotoxicity of thiadiazole derivatives are under scrutiny. As regulators emphasize green chemistry principles, researchers are exploring safer alternatives and efficient degradation pathways for compounds like CAS No. 544431-10-9. This aligns with public interest in eco-friendly chemicals and sustainable synthesis, as evidenced by trending searches on platforms like Google Scholar.

In conclusion, Acetamide, 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- represents a promising scaffold for innovation in life sciences. Its dual utility in pharmaceuticals and agrochemicals, coupled with ongoing research into its mechanistic pathways, ensures its continued relevance. For professionals seeking detailed technical data or suppliers of CAS No. 544431-10-9, reputable chemical databases and peer-reviewed journals remain indispensable resources.